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Compound of Interest

Compound Name: ALRT1550

Cat. No.: B1667003

Disclaimer: Detailed safety, handling, and disposal information specifically for ALRT1550 is not
available in the form of a comprehensive Safety Data Sheet (SDS) through publicly accessible
resources. The following guidance is based on general laboratory safety principles for handling
research compounds with unknown toxicological properties. Researchers, scientists, and drug
development professionals must exercise extreme caution and consult with their institution's
Environmental Health and Safety (EHS) department for a comprehensive risk assessment
before handling this compound.

Immediate Safety and Personal Protective
Equipment (PPE)

Given the absence of specific hazard information for ALRT1550, a conservative approach to
personal protection is mandatory. ALRT1550 is identified as (2E,4E,6E)-7-(3,5-di-tert-
butylphenyl)-3-methylocta-2,4,6-trienoic acid and is an antiproliferative agent, suggesting it
may have cytotoxic or other biologically active properties.[1] The recommended PPE is based
on a risk-averse strategy to minimize exposure through all potential routes (inhalation, dermal,
and ingestion).

Recommended Personal Protective Equipment (PPE) for Handling ALRT1550
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PPE Category

Item

Specification and Use

Eye/Face Protection

Safety Glasses with Side
Shields or Goggles

Must be worn at all times in the
laboratory to protect against

splashes.

Face Shield

To be worn in conjunction with
safety glasses or goggles
when there is a significant risk
of splashes or aerosol

generation.

Hand Protection

Chemical-Resistant Gloves

Nitrile or other appropriate
chemically resistant gloves
should be worn. Double-
gloving is recommended,
especially when handling
concentrated solutions or the
pure compound. Gloves
should be inspected before
use and changed frequently,
and immediately if

contaminated.

Body Protection

Laboratory Coat

A buttoned, full-length
laboratory coat is required to
protect skin and personal

clothing.

Chemical-Resistant Apron

Recommended when handling
larger quantities or when there

is a higher risk of splashes.

Respiratory Protection

Fume Hood or Other

Ventilated Enclosure

All handling of ALRT1550
powder or solutions that may
produce aerosols should be
conducted in a certified
chemical fume hood or other

appropriate ventilated
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enclosure to prevent

inhalation.

The need for a respirator
should be determined by a
formal risk assessment. If

required, a NIOSH-approved

Respirator ) .
respirator appropriate for the
potential exposure should be
used in accordance with a
respiratory protection program.
Full-coverage, closed-toed
) shoes are mandatory in the
Foot Protection Closed-Toed Shoes

laboratory to protect against

spills and falling objects.

Operational and Disposal Plans
Handling and Operational Workflow:
A clear and logical workflow is essential to ensure safety and minimize the risk of

contamination. The following diagram outlines a basic operational workflow for handling
ALRT1550 in a research laboratory setting.
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Caption: A generalized workflow for the safe handling of ALRT1550, from preparation to
disposal.

Disposal Plan:
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Without a specific SDS, all waste generated from handling ALRT1550 must be considered
hazardous.

» Solid Waste: All disposable materials that have come into contact with ALRT1550, including
gloves, bench paper, and pipette tips, should be collected in a dedicated, clearly labeled
hazardous waste container.

» Liquid Waste: All solutions containing ALRT1550 should be collected in a labeled, sealed,
and chemically compatible hazardous waste container. Do not mix with other waste streams
unless compatibility is known.

o Sharps Waste: Needles, syringes, or other sharps contaminated with ALRT1550 must be
disposed of in a designated sharps container for hazardous chemical waste.

All waste must be disposed of through your institution's hazardous waste management
program. Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocols

Due to the lack of publicly available, detailed experimental protocols for the handling and use of
ALRT1550, specific step-by-step guidance cannot be provided. Researchers must develop
their own Standard Operating Procedures (SOPSs) in consultation with their institution's safety
office. These SOPs should be based on a thorough literature review of similar compounds and
a comprehensive risk assessment.

General Principles for Protocol Development:
¢ Minimization: Use the smallest quantity of ALRT1550 necessary for the experiment.

o Containment: All procedures should be designed to contain the material and prevent its
release into the laboratory environment.

o Decontamination: Develop and validate a procedure for decontaminating surfaces and
equipment that come into contact with ALRT1550.

o Emergency Procedures: Establish clear procedures for handling spills, accidental exposures,
and other emergencies. All laboratory personnel should be trained on these procedures.
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This document is intended to provide foundational safety information and should not be
considered a substitute for a formal risk assessment and the development of detailed, lab-
specific SOPs. The primary responsibility for safety lies with the researcher and their institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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